Intramolecular dealkylation of chelating diamines with Ru(ii) complexes

Chemical Communications Pub Date: 2002-07-24 DOI: 10.1039/B205078A

Abstract

N,N, N′,N′-Tetraethylethylenediamine undergoes simple or double intramolecular dealkylation reactions in the presence of the complexes [RuCl2(diene)]n (diene = cod, nbd) or trans-[RuCl2(diene)(morfoline)2 at 80 °C to afford chelating amine ligands which contains one or two N–H functionalities.

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